Cas no 95963-36-3 (1-[2-Deoxy-3-O-(1,4-dioxopentyl)-5-O-[(4-methoxyphenyl)diphenylmethyl]-β-D-erythro-pentofuranosyl]-5-methyl-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone)
95963-36-3 structure
Product Name:1-[2-Deoxy-3-O-(1,4-dioxopentyl)-5-O-[(4-methoxyphenyl)diphenylmethyl]-β-D-erythro-pentofuranosyl]-5-methyl-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone
CAS No:95963-36-3
MF:C37H37N5O7
MW:663.718989133835
CID:6949150
Update Time:2025-07-07
1-[2-Deoxy-3-O-(1,4-dioxopentyl)-5-O-[(4-methoxyphenyl)diphenylmethyl]-β-D-erythro-pentofuranosyl]-5-methyl-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone Chemical and Physical Properties
Names and Identifiers
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- 2(1H)-Pyrimidinone, 1-[2-deoxy-3-O-(1,4-dioxopentyl)-5-O-[(4-methoxyphenyl)diphenylmethyl]-β-D-erythro-pentofuranosyl]-5-methyl-4-(1H-1,2,4-triazol-1-yl)-
- 1-[2-Deoxy-3-O-(1,4-dioxopentyl)-5-O-[(4-methoxyphenyl)diphenylmethyl]-β-D-erythro-pentofuranosyl]-5-methyl-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone
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- Inchi: 1S/C37H37N5O7/c1-25-21-41(36(45)40-35(25)42-24-38-23-39-42)33-20-31(49-34(44)19-14-26(2)43)32(48-33)22-47-37(27-10-6-4-7-11-27,28-12-8-5-9-13-28)29-15-17-30(46-3)18-16-29/h4-13,15-18,21,23-24,31-33H,14,19-20,22H2,1-3H3/t31-,32+,33+/m0/s1
- InChI Key: KOXQLSLUYFBNIF-WIHCDAFUSA-N
- SMILES: C(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)OC[C@H]1O[C@@H](N2C=C(C(N3N=CN=C3)=NC2=O)C)C[C@@H]1OC(=O)CCC(=O)C
Experimental Properties
- Density: 1.297±0.14 g/cm3(Temp: 25 °C; Press: 760 Torr)(predicted)
- Boiling Point: 824.901±75.00 °C(Press: 760.00 Torr)(predicted)
- pka: 0.932±0.10(predicted)
1-[2-Deoxy-3-O-(1,4-dioxopentyl)-5-O-[(4-methoxyphenyl)diphenylmethyl]-β-D-erythro-pentofuranosyl]-5-methyl-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
95963-36-3 (1-[2-Deoxy-3-O-(1,4-dioxopentyl)-5-O-[(4-methoxyphenyl)diphenylmethyl]-β-D-erythro-pentofuranosyl]-5-methyl-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone) Related Products
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